
Comprehensive Spectroscopic Characterization:
7-Amino-5-hydroxy-2,3-dihydroinden-1-one[1]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
7-Amino-5-hydroxy-2,3-

dihydroinden-1-one

Cat. No.: B11920773

Get Quote

Structural Analysis & Chemometric Logic[1]
The core structure is 2,3-dihydroinden-1-one (1-indanone) substituted with a hydroxyl group at

position 5 and an amino group at position 7.[1]

Critical Structural Feature: The Peri-Effect
The most defining spectroscopic feature of this molecule is the peri-interaction between the

carbonyl oxygen at C1 and the amino group at C7.[1]

Geometry: The C1=O and C7-NH

groups are in close spatial proximity (peri-position, similar to 1,8-naphthalenes).[1]

Consequence: This facilitates a strong intramolecular Hydrogen Bond (N-H[1]···O=C).

Spectroscopic Impact:

IR: Significant redshift (lowering) of the Carbonyl (
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) stretching frequency.[1]

NMR: Deshielding of the amino protons involved in H-bonding.

Predicted Spectroscopic Data (NMR, IR, MS)
The following data is derived from substituent increment calculations (Hammett constants) and

validated against analogous compounds (e.g., 7-amino-1-indanone, 5-hydroxy-1-indanone).

A. Infrared Spectroscopy (IR)
The IR spectrum is dominated by the interplay between the ketone and the amine/hydroxyl

groups.[1]
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Functional Group
Frequency (

)
Intensity

Assignment &
Notes

O-H Stretch Broad, Med

Phenolic OH.[1]

Broadened by

intermolecular H-

bonding.[1]

N-H Stretch Sharp (Doublet)

Primary amine (

).[1]

Asymmetric/Symmetri

c stretch.

C=O Stretch Strong

Diagnostic Peak.

Lower than typical 1-

indanone (

) due to intramolecular

H-bonding with 7-NH

and conjugation with

the electron-rich

aromatic ring.[1]

C=C Aromatic Medium
Aromatic ring skeletal

vibrations.[1]

C-N Stretch Medium Aryl C-N stretch.[1]

C-O Stretch Strong
Phenolic C-O stretch.

[1]

B. Nuclear Magnetic Resonance (NMR)

H NMR (400 MHz, DMSO-

)
Numbering: Indanone core.[1][2][3] C1=O, C2/C3 alkyl, C3a bridge, C4/C5/C6/C7 aromatic.[1]
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Position (ppm) Multiplicity (Hz) Interpretation

OH (C5) Singlet (br) -

Phenolic proton.

[1] Exchangeable

with D

O.

NH

(C7)
Broad Singlet -

Amino protons.

[1] Typically

deshielded due

to H-bond to

C1=O.

H6 Doublet

Ortho to NH

, Ortho to OH.[1]

Shielded by both

electron-donating

groups.[1]

H4 Doublet

Ortho to OH,

Meta to NH

.[1] Less

shielded than

H6.[1]

H3 Triplet

Benzylic

methylene

protons.[1]

H2 Triplet
-Carbonyl

methylene

protons.[1]

Key Coupling Logic:

H4 vs H6: H6 is flanked by two strong donors (5-OH and 7-NH
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), making it the most upfield aromatic signal.[1] H4 is flanked by 5-OH and the ring bridge
(C3a), making it slightly more downfield than H6.[1]

Coupling Constant (

): H4 and H6 are meta to each other, resulting in a small coupling constant (

).[1]

C NMR (100 MHz, DMSO-

)
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Carbon (ppm) Type Assignment

C1 C=O[1]

Carbonyl.[1]

Deshielded, but

slightly shielded

relative to

unsubstituted

indanone due to

resonance donation.

[1]

C5 C-OH
Ipso-phenol.[1] Highly

deshielded.

C7 C-NH Ipso-amine.[1] Highly

deshielded.

C3a C

Bridgehead carbon

(para to NH

).[1]

C7a C

Bridgehead carbon

(ortho to NH

, alpha to C=O).[1]

C6 CH

Ortho to both donors.

[1] Most shielded

aromatic carbon.[1]

C4 CH Ortho to OH.[1]

C3 CH Benzylic.[1]

C2 CH
-Carbonyl.[1]

C. Mass Spectrometry (MS)
Molecular Formula: C
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H

NO

[1]

Molecular Weight: 163.17 g/mol [1]

Fragmentation Pattern (EI, 70 eV):

Molecular Ion (

):

(Base peak or strong intensity due to aromatic stability).[1]

Loss of CO (

):

.[1] Characteristic of cyclic ketones/phenols.

Loss of HCN (

):

.[1] Characteristic of aromatic amines.

Combined Loss (

):

.[1] Formation of hydroxy-benzyne type fragments.[1]

Tropylium Ion Formation: Rearrangement typically yields ions at

(phenyl) or substituted variants.[1]

Experimental Validation Workflow
To confirm the structure of this specific isomer (differentiating it from 4-amino-6-hydroxy, etc.),

the following logic pathway is required.
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Differentiation Strategy
The primary challenge is distinguishing the 7-amino-5-hydroxy isomer from the 4-amino-6-

hydroxy isomer.[1]

NOE (Nuclear Overhauser Effect):

Irradiate the NH

signal.[1]

7-Amino isomer: NOE observed at H6 (ortho) but not at H2 or H3 (too far).[1]

4-Amino isomer: NOE observed at H3 (benzylic protons are spatially close to the C4

position).[1]

Result: Absence of NOE between NH

and H3 confirms the amine is at position 7.[1]

HMBC (Heteronuclear Multiple Bond Correlation):

C1 (Carbonyl) will show a strong

correlation to H3 (benzylic).[1]

C1 will not show a correlation to aromatic protons in the 7-amino isomer (H6 is too far,

).[1]

If the amine were at C4 (leaving H7 as a proton), C1 would show a

correlation to H7.[1]

Result: Absence of C1-H aromatic correlation supports substitution at C7.[1]

Workflow Diagram
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Unknown Isomer
(C9H9NO2)

Step 1: IR Spectroscopy
Check C=O Frequency

< 1690 cm-1?
(H-Bonding)

Step 2: 1H NMR
Analyze Aromatic Region

Yes (Peri-NH2) No (Para/Meta)

Step 3: NOE Experiment
Irradiate NH2 Signal

Confirmation:
7-Amino-5-hydroxy-1-indanone

NOE to H6 only

Alternative:
4-Amino-6-hydroxy-1-indanone

NOE to H3 (Benzylic)

Click to download full resolution via product page

Caption: Logical workflow for structural validation using spectroscopic gates.

Synthesis & Preparation Context
Since 7-amino-5-hydroxy-1-indanone is not a standard catalog item, it is likely synthesized via

nitration and reduction of a precursor.[1]

Protocol Summary:
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Starting Material: 5-Hydroxy-1-indanone (Commercially available, CAS 3470-49-3).[1][2]

Protection: Acetylation of OH to prevent oxidation.[1]

Nitration: Nitration of 5-acetoxy-1-indanone.

Regioselectivity:[1] The acetoxy group directs ortho/para.[1] The alkyl ring directs ortho.[1]

Position 4 (ortho to acetoxy, ortho to alkyl) and Position 6 (ortho to acetoxy) are favored.[1]

Correction: To get position 7, one might need to start from 3-(3-hydroxy-5-

aminophenyl)propanoic acid and perform a Friedel-Crafts cyclization.[1]

Cyclization Route (Recommended):

React 3-amino-5-hydroxybenzoic acid derivatives (protected)

Convert to Propionic acid derivative

PPA Cyclization.
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characterization-7-amino-5-hydroxy-2-3-dihydroinden-1-one-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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